8,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one
8,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one
Brand Name:
Vulcanchem
CAS No.:
109947-25-3
VCID:
VC0027201
InChI:
InChI=1S/C27H42O3/c1-19-9-10-22(28)18-21(19)13-17-27(30)16-7-15-26(5)23(11-12-24(26)27)20(2)8-6-14-25(3,4)29/h13,17-18,20,23-24,29-30H,1,6-12,14-16H2,2-5H3/b17-13+/t20-,23-,24-,26-,27-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2(C=CC3=CC(=O)CCC3=C)O)C
Molecular Formula:
C27H42O3
Molecular Weight:
414.6 g/mol
8,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one
CAS No.: 109947-25-3
Main Products
VCID: VC0027201
Molecular Formula: C27H42O3
Molecular Weight: 414.6 g/mol
| CAS No. | 109947-25-3 |
|---|---|
| Product Name | 8,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one |
| Molecular Formula | C27H42O3 |
| Molecular Weight | 414.6 g/mol |
| IUPAC Name | 3-[(E)-2-[(1R,3aR,4R,7aR)-4-hydroxy-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-yl]ethenyl]-4-methylidenecyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C27H42O3/c1-19-9-10-22(28)18-21(19)13-17-27(30)16-7-15-26(5)23(11-12-24(26)27)20(2)8-6-14-25(3,4)29/h13,17-18,20,23-24,29-30H,1,6-12,14-16H2,2-5H3/b17-13+/t20-,23-,24-,26-,27-/m1/s1 |
| Standard InChIKey | CIYNDEHOHLAUJG-XXEMARPHSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]2[C@@]1(CCC[C@]2(/C=C/C3=CC(=O)CCC3=C)O)C |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2(C=CC3=CC(=O)CCC3=C)O)C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2(C=CC3=CC(=O)CCC3=C)O)C |
| Synonyms | 8,25- (OH)2-3-oxoneo-D3 8,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one |
| PubChem Compound | 6439231 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume